1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid
CAS No.: 869651-71-8
Cat. No.: VC7427931
Molecular Formula: C12H12N2O4S
Molecular Weight: 280.3
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 869651-71-8 |
|---|---|
| Molecular Formula | C12H12N2O4S |
| Molecular Weight | 280.3 |
| IUPAC Name | 1-(1,1-dioxo-1,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H12N2O4S/c15-12(16)9-5-3-7-14(9)11-8-4-1-2-6-10(8)19(17,18)13-11/h1-2,4,6,9H,3,5,7H2,(H,15,16) |
| Standard InChI Key | DFMRRKMOBGGDLK-UHFFFAOYSA-N |
| SMILES | C1CC(N(C1)C2=NS(=O)(=O)C3=CC=CC=C32)C(=O)O |
Introduction
1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid is a compound that belongs to the benzothiazole class, which is known for its diverse biological activities and applications in pharmaceuticals. This specific compound is a derivative of benzothiazole, incorporating a pyrrolidine ring and a carboxylic acid group, making it a complex molecule with potential pharmacological properties.
Chemical Formula and Molecular Weight
-
Molecular Formula: CHNOS
-
Molecular Weight: Approximately 294 g/mol (estimated based on similar compounds)
Synthesis and Preparation
The synthesis of 1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid typically involves a multi-step process starting from benzothiazole derivatives. The process may include:
-
Activation of the Benzothiazole Ring: This step involves converting the benzothiazole into a reactive intermediate.
-
Coupling with Pyrrolidine: The activated benzothiazole is then coupled with a pyrrolidine derivative.
-
Introduction of the Carboxylic Acid Group: This can be achieved through various methods, such as oxidation or direct coupling reactions.
Biological Activity and Potential Applications
Benzothiazole derivatives have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrrolidine ring and a carboxylic acid group in 1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid may enhance its biological activity or modify its pharmacokinetic profile.
Potential Applications
-
Pharmaceuticals: As a potential lead compound for drug development, especially in areas requiring antimicrobial or anticancer agents.
-
Biological Research: Useful in studies related to protein-ligand interactions or as a tool compound in biochemical assays.
Data Table: Comparison of Related Compounds
| Compound | Molecular Weight (g/mol) | Biological Activity |
|---|---|---|
| Saccharin (Parent Compound) | 183.18 | Sweetener, potential carcinogen |
| 1,1-Dioxo-1,2-benzothiazol-3-one | 184.19 | Antimicrobial properties |
| (3S)-1-(1,1-Dioxo-1,2-benzothiazol-3-yl)-N-(2-methoxyphenyl)piperidine-3-carboxamide | 399.5 | Potential pharmaceutical agent |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume